Tamoxifen nitrosocarbamate
Tamoxifen nitrosocarbamate
Brand Name:
Vulcanchem
CAS No.:
104691-77-2
VCID:
VC20782012
InChI:
InChI=1S/C27H27ClN2O4/c1-2-25(21-9-5-3-6-10-21)26(22-11-7-4-8-12-22)23-13-15-24(16-14-23)33-19-20-34-27(31)30(29-32)18-17-28/h3-16H,2,17-20H2,1H3/b26-25-
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)C3=CC=CC=C3
Molecular Formula:
C27H27ClN2O4
Molecular Weight:
479 g/mol
Tamoxifen nitrosocarbamate
CAS No.: 104691-77-2
Cat. No.: VC20782012
Molecular Formula: C27H27ClN2O4
Molecular Weight: 479 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104691-77-2 |
|---|---|
| Molecular Formula | C27H27ClN2O4 |
| Molecular Weight | 479 g/mol |
| IUPAC Name | 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]ethyl N-(2-chloroethyl)-N-nitrosocarbamate |
| Standard InChI | InChI=1S/C27H27ClN2O4/c1-2-25(21-9-5-3-6-10-21)26(22-11-7-4-8-12-22)23-13-15-24(16-14-23)33-19-20-34-27(31)30(29-32)18-17-28/h3-16H,2,17-20H2,1H3/b26-25- |
| Standard InChI Key | MVRABSBYMCPHBM-QPLCGJKRSA-N |
| Isomeric SMILES | CC/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)/C3=CC=CC=C3 |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)C3=CC=CC=C3 |
| Canonical SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)C3=CC=CC=C3 |
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